Cas no 1150339-43-7 (2,5-Difluoro-4-thiocyanatoaniline)

• Product Name: 2,5-Difluoro-4-thiocyanatoaniline
• CAS No: 1150339-43-7
• MF: C₇H₄F₂N₂S
• MW: 186.181866645813
• MDL: MFCD29047001
• CID: 3164178
• Update Time: 2025-05-21

2,5-Difluoro-4-thiocyanatoaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-thiocyanatoaniline
• AK174740
• FCH4533178
• (4-amino-2,5-difluorophenyl) thiocyanate
• [(4-amino-2,5-difluorophenyl)sulfanyl]formonitrile

• MDL： MFCD29047001
• Inchi： 1S/C7H4F2N2S/c8-4-2-7(12-3-10)5(9)1-6(4)11/h1-2H,11H2
• InChI Key： IIXFODCKUSJSHK-UHFFFAOYSA-N
• SMILES： S(C#N)C1=CC(=C(C=C1F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,5-Difluoro-4-thiocyanatoaniline

2,5-Difluoro-4-thiocyanatoaniline: A Comprehensive Overview

The compound 2,5-Difluoro-4-thiocyanatoaniline (CAS No. 1150339-43-7) is a highly specialized organic chemical with a unique structure that combines fluorine atoms and a thiocyanate group attached to an aniline backbone. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to act as a precursor in the synthesis of advanced materials.

The molecular structure of 2,5-Difluoro-4-thiocyanatoaniline is characterized by the presence of two fluorine atoms at the 2 and 5 positions of the aniline ring, along with a thiocyanate group at the 4 position. This arrangement imparts unique electronic properties to the molecule, making it highly reactive under specific conditions. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitutions and coupling reactions. The fluorine atoms play a crucial role in modulating the electronic environment of the molecule, which is essential for its reactivity and selectivity in these reactions.

Recent advancements in synthetic chemistry have led to the development of novel methods for synthesizing 2,5-Difluoro-4-thiocyanatoaniline. Traditionally, this compound was synthesized through multi-step processes involving fluorination and substitution reactions. However, modern techniques now employ more efficient routes that minimize reaction steps and improve yield. For instance, researchers have successfully utilized microwave-assisted synthesis to produce this compound in higher purity and shorter reaction times. These innovations have significantly enhanced the scalability of its production, making it more accessible for industrial applications.

The physical and chemical properties of 2,5-Difluoro-4-thiocyanatoaniline are critical for understanding its behavior in different environments. It is known to be a crystalline solid with a melting point of approximately 180°C. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water. Its UV-Vis spectrum reveals strong absorption bands due to the conjugated system formed by the aniline ring and the thiocyanate group, which makes it useful in applications requiring light absorption properties.

One of the most promising applications of 2,5-Difluoro-4-thiocyanatoaniline lies in its use as an intermediate in pharmaceutical synthesis. The compound has been employed as a building block for constructing bioactive molecules with potential therapeutic effects. For example, recent studies have demonstrated its role in synthesizing compounds with anti-inflammatory and anticancer properties. The thiocyanate group acts as a reactive site for further functionalization, enabling chemists to design molecules with tailored biological activities.

In addition to pharmaceuticals, 2,5-Difluoro-4-thiocyanatoaniline has found applications in agrochemicals due to its ability to interact with plant enzymes and influence metabolic pathways. Researchers have explored its potential as a herbicide or fungicide precursor by modifying its structure to enhance bioavailability and efficacy. The fluorine atoms contribute to the stability of these derivatives under environmental conditions, making them suitable for agricultural use.

The environmental impact of 2,5-Difluoro-4-thiocyanatoaniline has also been a subject of recent investigations. Studies have shown that while the compound itself is not inherently toxic at low concentrations, its degradation products may pose risks to aquatic ecosystems if not properly managed. Efforts are underway to develop eco-friendly synthesis methods and disposal techniques that minimize environmental harm.

In conclusion, 2,5-Difluoro-4-thiocyanatoaniline (CAS No. 1150339-43-7) is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers working on advanced materials and bioactive molecules. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.